Cas no 127723-77-7 (2-Fluoronitrobenzene)

• Product Name: 2-Fluoronitrobenzene
• CAS No: 127723-77-7
• Molecular Formula: C₆H₄NO₂F
• Molecular Weight: 141.09986
• CID: 838986
• PubChem ID: 73895

2-Fluoronitrobenzene Properties

Names and Identifiers

• 2-Fluoronitrobenzene
• 1-Fluoro-2-nitrobenzene
• Benzene, 1-fluoro-2-nitro-, labeled with carbon-14 (9CI)
• 2-Fluoronitrobenzene labeled with carbon-14
• Fluoronitrobenzene
• 2-nitro-fluorobenzene
• STL183282
• 127723-77-7
• SCHEMBL16474073
• W-108088
• Z104477992
• MFCD00007048
• 2-nitro fluorobenzene
• 1-Flouro-2-nitrobenzene
• SCHEMBL5828
• Benzene, 1-fluoro-2-nitro-
• l-fluoro-2-nitrobenzene
• 2-fluoro-nitro-benzene
• 1-fluoronitrobenzene
• DB-347060
• 1-Fluoro-2-nitro-benzene
• 2-fluoronitrobenzen
• 1-fluor-2-nitrobenzene
• EN300-20388
• 2-fluoro-1-nitrobenzene
• Benzene, fluoronitro-
• o-fluoro-nitrobenzene
• 1-Fluoro-2-nitrobenzene, 99%
• 2-Nitrofluorobenzene
• 1-fluor-2-nitrobenzol
• Q63398793
• Benzene, o-nitrofluoro-
• o-fluoronitro-benzene
• 2-Fluoro-nitrobenzene
• ortho-fluoronitrobenzene
• 1493-27-2
• nitrofluorobenzene
• DB-019183
• CHEMBL49252
• BP-20685
• NS00001700
• NSC51869
• CS-W008586
• EC 216-088-0
• InChI=1/C6H4FNO2/c7-5-3-1-2-4-6(5)8(9)10/h1-4
• NSC 51869
• AKOS000120023
• AS-11953
• F0104
• 2-fluoro nitrobenzene
• 2fluoronitrobenzene
• EINECS 216-088-0
• o-fluronitrobenzene
• 1-Fluoro-nitrobenzene
• 2-fluoro-1-nitro-benzene
• 2-nitro-1-fluorobenzene
• 9WUK5DS6YX
• DTXSID1061730
• ORTHO FLUORO NITROBENZENE
• O-Fluoronitrobenzene;2-Fluoronitrobenzene;1-Fluoro-2-nitrobenzene
• o-Fluoronitrobenzene
• F0001-0531
• o-Nitrofluorobenzene
• NSC-51869
• 1-fluoro-2-nitro benzene

• InChIKey： PWKNBLFSJAVFAB-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4FNO2/c7-5-3-1-2-4-6(5)8(9)10/h1-4H
• SMILES： C1=CC=C(C(=C1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 141.02260653g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 141.02260653g/mol
• Heavy Atom Count: 10
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų